Cas no 1110873-98-7 (N-(1-cyano-1,2-dimethylpropyl)-2-({1-[4-(propan-2-yl)phenyl]-1H-imidazol-2-yl}sulfanyl)acetamide)

• Product Name: N-(1-cyano-1,2-dimethylpropyl)-2-({1-[4-(propan-2-yl)phenyl]-1H-imidazol-2-yl}sulfanyl)acetamide
• CAS No: 1110873-98-7
• MF: C₂₀H₂₆N₄OS
• MW: 370.511642932892
• CID: 6005679
• PubChem ID: 42918464
• Update Time: 2025-07-17

N-(1-cyano-1,2-dimethylpropyl)-2-({1-[4-(propan-2-yl)phenyl]-1H-imidazol-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 1110873-98-7
• EN300-26686956
• AKOS034521718
• Z66308177
• N-(1-cyano-1,2-dimethylpropyl)-2-({1-[4-(propan-2-yl)phenyl]-1H-imidazol-2-yl}sulfanyl)acetamide
• N-(2-cyano-3-methylbutan-2-yl)-2-[1-(4-propan-2-ylphenyl)imidazol-2-yl]sulfanylacetamide

• Inchi： 1S/C20H26N4OS/c1-14(2)16-6-8-17(9-7-16)24-11-10-22-19(24)26-12-18(25)23-20(5,13-21)15(3)4/h6-11,14-15H,12H2,1-5H3,(H,23,25)
• InChI Key： HJVBVRNTITXSPD-UHFFFAOYSA-N
• SMILES： S(C1=NC=CN1C1C=CC(=CC=1)C(C)C)CC(NC(C#N)(C)C(C)C)=O

Computed Properties

• Exact Mass: 370.18273264g/mol
• Monoisotopic Mass: 370.18273264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 96Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-(1-cyano-1,2-dimethylpropyl)-2-({1-[4-(propan-2-yl)phenyl]-1H-imidazol-2-yl}sulfanyl)acetamide

Recent Advances in the Study of N-(1-cyano-1,2-dimethylpropyl)-2-({1-[4-(propan-2-yl)phenyl]-1H-imidazol-2-yl}sulfanyl)acetamide (CAS: 1110873-98-7)

The compound N-(1-cyano-1,2-dimethylpropyl)-2-({1-[4-(propan-2-yl)phenyl]-1H-imidazol-2-yl}sulfanyl)acetamide, with the CAS number 1110873-98-7, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a cyano group, a dimethylpropyl moiety, and an imidazole-thioacetamide linkage, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a subject of intense scientific inquiry.

One of the key areas of research has been the exploration of this compound's role as a modulator of specific biological pathways. Preliminary findings suggest that it may interact with enzymes or receptors involved in inflammatory and proliferative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a subset of kinases implicated in cancer progression. The study utilized in vitro assays and molecular docking simulations to confirm the binding affinity and selectivity of the compound, providing a foundation for further drug development efforts.

Another significant aspect of recent research has been the investigation of the compound's pharmacokinetic profile. A study conducted by researchers at a leading pharmaceutical institute in 2024 highlighted its favorable absorption and distribution properties in preclinical models. The compound demonstrated good oral bioavailability and stability in plasma, which are critical factors for its potential use as an oral therapeutic agent. However, the study also noted challenges related to metabolic clearance, suggesting the need for structural optimization to enhance its half-life and reduce potential toxicity.

In addition to its therapeutic potential, the synthetic pathways for N-(1-cyano-1,2-dimethylpropyl)-2-({1-[4-(propan-2-yl)phenyl]-1H-imidazol-2-yl}sulfanyl)acetamide have also been a focus of recent investigations. A 2023 paper in Organic Process Research & Development detailed a scalable and efficient synthesis route, emphasizing the use of green chemistry principles to minimize environmental impact. The authors reported high yields and purity, which are essential for large-scale production and clinical translation.

Despite these advancements, several challenges remain. For example, the precise molecular targets and downstream effects of this compound are not yet fully understood. Ongoing research aims to address these gaps through advanced techniques such as cryo-EM and proteomics. Furthermore, the compound's safety profile in long-term studies and its potential interactions with other drugs warrant further investigation.

In conclusion, N-(1-cyano-1,2-dimethylpropyl)-2-({1-[4-(propan-2-yl)phenyl]-1H-imidazol-2-yl}sulfanyl)acetamide (CAS: 1110873-98-7) represents a promising candidate for therapeutic development, with recent studies shedding light on its biological activity, pharmacokinetics, and synthetic accessibility. Continued research efforts are expected to further elucidate its potential and pave the way for clinical applications in the near future.